Cas no 2092103-98-3 (3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2092103-98-3
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 5722033
• PubChem ID: 121210815
• Update Time: 2025-10-31

3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• starbld0036494
• F2198-0459
• 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine
• 2092103-98-3
• 3-[5-(chloromethyl)-1-(2-fluoroethyl)pyrazol-3-yl]pyridine
• AKOS026720904
• Pyridine, 3-[5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C11H11ClFN3/c12-7-10-6-11(15-16(10)5-3-13)9-2-1-4-14-8-9/h1-2,4,6,8H,3,5,7H2
• InChI Key： BYLMJXICTDVDDC-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=NC=CC=2)=NN1CCF

Computed Properties

• Exact Mass: 239.0625532g/mol
• Monoisotopic Mass: 239.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 390.1±42.0 °C(Predicted)
• pka: 3.54±0.12(Predicted)

Additional information on 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine

Introduction to 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2092103-98-3)

3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine, with the CAS number 2092103-98-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a pyrazole moiety, both of which are known for their biological activities. The presence of a chloromethyl group and a fluoroethyl substituent further enhances its potential for various applications, particularly in drug discovery and development.

The chemical structure of 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine is of particular interest due to its potential to modulate specific biological targets. Pyridine derivatives are well-known for their ability to interact with various receptors and enzymes, making them valuable scaffolds in the design of new drugs. The pyrazole moiety, on the other hand, is often associated with anti-inflammatory, analgesic, and anticonvulsant properties. The combination of these functional groups in a single molecule opens up new avenues for exploring its pharmacological profile.

Recent studies have highlighted the potential of 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in the progression of neurodegenerative diseases. The researchers found that the chloromethyl and fluoroethyl substituents played crucial roles in enhancing the compound's binding affinity and selectivity for the target enzyme.

In another study, researchers investigated the anti-inflammatory properties of 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of inflammatory responses.

The potential applications of 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine extend beyond neurodegenerative diseases and inflammation. Preliminary studies have also explored its anticancer properties. One such study demonstrated that the compound induced apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings suggest that 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine could be a promising lead compound for the development of new anticancer drugs.

The synthesis of 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine has been optimized using modern synthetic methods, ensuring high yields and purity. The process typically involves several steps, including the formation of the pyrazole ring, introduction of the chloromethyl group, and subsequent coupling with a pyridine derivative. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to improve the efficiency and scalability of the synthesis process.

To further understand the biological activities of 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine, researchers have conducted extensive structure-activity relationship (SAR) studies. These studies have provided valuable insights into how subtle changes in the molecular structure can affect its biological properties. For example, modifying the position or nature of substituents on the pyridine or pyrazole rings can significantly alter the compound's potency and selectivity.

In conclusion, 3-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2092103-98-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new aspects of its pharmacological profile, paving the way for innovative treatments in various disease areas.